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Compound of Interest

Compound Name: Tolinapant dihydrochloride

Cat. No.: B15228460 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Tolinapant dihydrochloride, a potent investigational

antineoplastic agent. Adherence to these guidelines is essential to ensure the safety of all

laboratory personnel.

Tolinapant dihydrochloride is a dual antagonist of cellular inhibitor of apoptosis protein (cIAP)

and X-linked inhibitor of apoptosis protein (XIAP).[1][2] As a potent pharmaceutical compound,

it requires stringent handling procedures to minimize exposure and mitigate risks. The following

information outlines the necessary personal protective equipment (PPE), operational plans,

and disposal protocols for researchers and drug development professionals.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Tolinapant dihydrochloride is not publicly

available, the SDS for the free base form, Tolinapant, provides critical safety information. The

compound is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Based on these classifications, Tolinapant is a hazardous substance that necessitates careful

handling in a controlled laboratory environment.

Quantitative Data Summary
Due to the limited availability of public quantitative toxicity data, a definitive Occupational

Exposure Limit (OEL) has not been established. However, based on the GHS hazard codes, an

estimated Occupational Exposure Band (OEB) can be determined to guide safe handling

practices.

Parameter Value/Classification Source/Method

GHS Hazard Codes H302, H315, H319, H335 Tolinapant Safety Data Sheet

Signal Word Warning Tolinapant Safety Data Sheet

Estimated Occupational

Exposure Band (OEB)
Band C (>10 - <=100 µg/m³)

NIOSH OEB Framework

(based on GHS codes)[3]

Molecular Weight 539.7 g/mol (free base) PubChem[4]

Adverse Effects (Clinical Trials)

Lipase elevation, amylase

elevation, rash, ALT/AST

elevation, pancreatitis (rare).

Astex Pharmaceuticals[5]

Note: The OEB is an estimation and should be used as a guide for implementing appropriate

containment and control measures.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Tolinapant dihydrochloride to

prevent dermal, ocular, and respiratory exposure.

Standard Handling Operations (Weighing, preparing
solutions):

Gloves: Double gloving with chemotherapy-tested nitrile gloves (ASTM D6978 certified) is

required. Change gloves immediately if contaminated.
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Gown: A disposable, back-closing, impervious gown with cuffed sleeves.

Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the

minimum requirement. For operations with a higher risk of splashes, a full-face shield should

be worn in addition to safety glasses.

Respiratory Protection: When handling the powder outside of a containment enclosure (e.g.,

certified biological safety cabinet or fume hood), a NIOSH-approved N95 or higher-level

respirator is mandatory.

High-Risk Operations (Spill cleanup, handling of
potentially aerosolized powder):

In addition to the standard PPE, a powered air-purifying respirator (PAPR) with a P100 filter

is recommended for large spills or situations with a high potential for aerosol generation.

Operational and Disposal Plans
Engineering Controls:

All handling of Tolinapant dihydrochloride powder must be conducted in a certified Class II

Biological Safety Cabinet (BSC) or a chemical fume hood with appropriate face velocity.

Use of a ventilated balance enclosure is required for weighing the compound.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure the work area is clean and decontaminated. Gather all

necessary equipment and PPE.

Donning PPE: Put on PPE in the following order: gown, inner gloves, outer gloves, and

eye/face protection. If required, don respiratory protection.

Weighing and Reconstitution: Conduct all weighing and solution preparation within a certified

containment device. Use disposable equipment whenever possible.

Transport: When transporting solutions of Tolinapant dihydrochloride, use sealed, shatter-

proof secondary containers.
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Doffing PPE: Remove PPE in a designated area, ensuring no cross-contamination. Remove

outer gloves first, followed by the gown, and then inner gloves. Wash hands thoroughly with

soap and water immediately after removing all PPE.

Waste Disposal Plan:
Solid Waste: All disposable items contaminated with Tolinapant dihydrochloride (e.g.,

gloves, gowns, weigh papers, pipette tips) must be disposed of in a clearly labeled, sealed

hazardous waste container designated for "Cytotoxic Waste" or "Chemotherapy Waste."

Liquid Waste: Unused solutions containing Tolinapant dihydrochloride should be collected

in a designated, sealed hazardous waste container. Do not dispose of down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a puncture-

resistant sharps container labeled for cytotoxic waste.

All hazardous waste must be disposed of through the institution's environmental health and

safety office in accordance with local, state, and federal regulations.

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, immediate and correct action is critical to prevent exposure and

contamination.

Caption: Workflow for handling a chemical spill of Tolinapant dihydrochloride.

By implementing these comprehensive safety measures, research institutions can foster a

secure environment for the handling of potent compounds like Tolinapant dihydrochloride,

ensuring the well-being of their scientific staff while advancing critical drug development

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15228460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

